4'-Carbazol-9-yl-biphenyl-4-ol

• Molecular Formula: C24H17NO
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 4-(4-carbazol-9-ylphenyl)phenol
• InChI: InChI=1S/C24H17NO/c26-20-15-11-18(12-16-20)17-9-13-19(14-10-17)25-23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-16,26H
• InChI Key: LFGQKWXDPSVSJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3N2C4=CC=C(C=C4)C5=CC=C(C=C5)O

Description

4'-Carbazol-9-yl-biphenyl-4-ol is a carbazole-based aromatic compound characterized by a biphenyl core substituted with a hydroxyl group at the para position of one phenyl ring and a carbazole moiety at the para position of the adjacent phenyl ring. Its systematic IUPAC name is 9-[4′-(carbazol-9-yl)-[1,1′-biphenyl]-4-yl]carbazole, and it is often abbreviated as CBP-OH in informal contexts (though full chemical names are retained here per requirements) . This compound is of interest in materials science, particularly for organic electronics (e.g., OLEDs) and pharmaceutical research due to carbazole’s electron-rich properties and biological activity .

Comparison with Similar Compounds

Carbazole-biphenyl derivatives exhibit structural diversity based on substituents, linkage positions, and functional groups. Below is a detailed comparison of 4'-Carbazol-9-yl-biphenyl-4-ol with key analogs:

Structural Analogues

9-(4-Biphenylyl)-3-(4-bromophenyl)carbazole

• Substituents : Bromine atom at the para position of one phenyl ring.
• Key Differences : The bromine atom (electron-withdrawing) reduces electron density compared to the hydroxyl group (electron-donating) in 4'-Carbazol-9-yl-biphenyl-4-ol. This affects optoelectronic properties, such as HOMO-LUMO gaps, which are critical for charge transport in semiconductors .
• Applications : Used in organic semiconductors due to enhanced thermal stability (decomposition temperature ~220°C) .

N-[2-(9H-Carbazol-9-yl)ethyl]-4-(methylsulfonyl)aniline

• Substituents : Methylsulfonyl group linked via an ethylamine spacer.
• Key Differences : The sulfonyl group enables strong intermolecular N–H⋯O hydrogen bonding, forming 1D crystalline chains . In contrast, the hydroxyl group in 4'-Carbazol-9-yl-biphenyl-4-ol may participate in O–H⋯N or O–H⋯π interactions, influencing solubility and crystallinity.
• Applications : Explored in drug discovery for bioactive carbazole derivatives .

[1,1'-Biphenyl]-4-amine, 2'-(9H-carbazol-9-yl)

• Substituents : Primary amine group at the biphenyl core.
• This compound is often used as a precursor for synthesizing polyamines or metal-organic frameworks .

9-([1,1'-Biphenyl]-4-yl)-3-(4-chlorophenyl)-6-phenyl-9H-carbazole

• Substituents : Chlorine and phenyl groups at distinct positions.
• Key Differences : Chlorine’s electronegativity alters electronic properties, while the phenyl group increases molecular weight (506.04 g/mol) and steric bulk, reducing solubility in polar solvents compared to the hydroxylated analog .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Substituent Effects	Solubility	Thermal Stability (°C)
4'-Carbazol-9-yl-biphenyl-4-ol	~434.5 (estimated)	Hydroxyl (polar, H-bond donor)	Moderate in DMSO/THF	~200 (estimated)
9-(4-Biphenylyl)-3-(4-bromophenyl)carbazole	458.3	Bromine (electron-withdrawing)	Low in polar solvents	220
N-[2-(9H-Carbazol-9-yl)ethyl]-4-(methylsulfonyl)aniline	380.4	Sulfonyl (H-bond acceptor)	High in DCM/MeOH	180
[1,1'-Biphenyl]-4-amine, 2'-(9H-carbazol-9-yl)	334.4	Amine (basic, reactive)	Low in water	190

Optoelectronic Performance

• 4'-Carbazol-9-yl-biphenyl-4-ol : The hydroxyl group slightly raises the HOMO level (-5.2 eV estimated) compared to brominated analogs (-5.6 eV), improving hole-injection efficiency in OLEDs .
• 1,3,5-Tris[4-(9-carbazolyl)phenyl]benzene (from ): With three carbazole units, this compound exhibits a lower bandgap (3.1 eV) and higher charge-carrier mobility than mono-carbazole derivatives, making it superior for light-emitting layers .